Cas no 16537-19-2 (Benzoicacid, 3-methyl-, 1,1-dimethylethyl ester)

Benzoicacid, 3-methyl-, 1,1-dimethylethyl ester structure
16537-19-2 structure
Product Name:Benzoicacid, 3-methyl-, 1,1-dimethylethyl ester
CAS No:16537-19-2
MF:C12H16O2
MW:192.254243850708
MDL:MFCD16620897
CID:235891
PubChem ID:236097
Update Time:2025-04-19

Benzoicacid, 3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 3-methyl-, 1,1-dimethylethyl ester
    • tert-butyl 3-methylbenzoate
    • 1,1-dimethylethyl 3-methylbenzoate
    • 3-methyl-benzoic acid tert-butyl ester
    • 3-Methylbenzoic acid,[1,1-dimethylethyl] ester
    • AC1L5VUK
    • AC1Q5XKH
    • AR-1L6032
    • CTK4D2067
    • NSC38145
    • SureCN2107215
    • t-Butyl-m-methylbenzoat
    • tert-butyl m-methylbenzoate
    • Benzoic acid, 3-methyl-, 1,1-dimethylethyl ester
    • DTXSID80284649
    • 3-methylbenzoic acid, [1,1-dimethylethyl] ester
    • 16537-19-2
    • SCHEMBL2107215
    • AWWFAZAXUAVMPE-UHFFFAOYSA-N
    • tert-butyl3-methylbenzoate
    • AB6737
    • AKOS013211019
    • NSC-38145
    • CS-0210173
    • MFCD16620897
    • MDL: MFCD16620897
    • Inchi: 1S/C12H16O2/c1-9-6-5-7-10(8-9)11(13)14-12(2,3)4/h5-8H,1-4H3
    • InChI Key: AWWFAZAXUAVMPE-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C)C=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.995
  • Boiling Point: 259.3°Cat760mmHg
  • Flash Point: 113.8°C
  • Refractive Index: 1.498
  • PSA: 26.3

Benzoicacid, 3-methyl-, 1,1-dimethylethyl ester Pricemore >>

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